![molecular formula C18H26N2O3 B3026806 tert-Butyl 5-methoxyspiro[indoline-3,4'-piperidine]-1'-carboxylate CAS No. 1128137-43-8](/img/structure/B3026806.png)
tert-Butyl 5-methoxyspiro[indoline-3,4'-piperidine]-1'-carboxylate
Overview
Description
Tert-Butyl 5-methoxyspiro[indoline-3,4'-piperidine]-1'-carboxylate is a chemical compound that belongs to the spiroindoline family. It has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound is known for its unique spirocyclic structure, which has been found to possess various biological activities.
Scientific Research Applications
Antitumor and Pharmacological Applications
- Aminopyridyl/Pyrazinyl Spiro[indoline-3,4'-piperidine]-2-ones as c-Met/ALK Inhibitors : A study by Li et al. (2013) identified a compound related to tert-Butyl 5-methoxyspiro[indoline-3,4'-piperidine]-1'-carboxylate as a potent and selective inhibitor of c-Met/ALK, showing significant antitumor effects in gastric carcinoma models (Li et al., 2013).
Synthesis and Chemical Properties
- Efficient Synthesis of Spirocyclic Oxindole Analogue : Teng et al. (2006) described an efficient synthesis approach for a spirocyclic oxindole analogue of this compound, highlighting key steps such as dianion alkylation and cyclization (Teng et al., 2006).
Potential Antidepressant Activity
- Novel Spiropiperidines as Antidepressants : Ong et al. (1983) synthesized a series of 1-arylspiro[indoline-3,4'-piperidine]s, demonstrating marked antidepressant activity in preclinical models (Ong et al., 1983).
Key Intermediate in Drug Synthesis
- Synthesis of Key Intermediate for Vandetanib : Wang et al. (2015) detailed the synthesis of a compound closely related to this compound, used as an intermediate in the synthesis of the drug Vandetanib (Wang et al., 2015).
Spiro[indoline-3,4'-piperidine] in Biological Compounds
- Spirocyclic Indoline Compounds in Antitumor Agents : Li et al. (2020) focused on synthesizing novel 1'-methylspiro[indoline-3,4'-piperidine] derivatives, showing significant antiproliferative activities against various cancer cell lines (Li et al., 2020).
Future Directions
Spirocyclic oxindole analogues, such as “tert-Butyl 5-methoxyspiro[indoline-3,4’-piperidine]-1’-carboxylate”, are becoming key building blocks for drug discovery . Their unique structure and wide receptor interaction make them a significant area of interest for future research . Further studies could focus on exploring their potential biological activities and developing efficient methods for their preparation .
Properties
IUPAC Name |
tert-butyl 5-methoxyspiro[1,2-dihydroindole-3,4'-piperidine]-1'-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N2O3/c1-17(2,3)23-16(21)20-9-7-18(8-10-20)12-19-15-6-5-13(22-4)11-14(15)18/h5-6,11,19H,7-10,12H2,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKLZRTSCLIGAJJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2(CC1)CNC3=C2C=C(C=C3)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201113969 | |
Record name | Spiro[3H-indole-3,4′-piperidine]-1′-carboxylic acid, 1,2-dihydro-5-methoxy-, 1,1-dimethylethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201113969 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
318.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1128137-43-8 | |
Record name | Spiro[3H-indole-3,4′-piperidine]-1′-carboxylic acid, 1,2-dihydro-5-methoxy-, 1,1-dimethylethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1128137-43-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Spiro[3H-indole-3,4′-piperidine]-1′-carboxylic acid, 1,2-dihydro-5-methoxy-, 1,1-dimethylethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201113969 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.